GE23077
Description
GE23077 is a cyclic antimicrobial peptide isolated from Actinomadura spp.
Scientific Research Applications
Binding Mechanism and Inhibition of Bacterial RNA Polymerase
GE23077, a cyclic-peptide antibiotic, exhibits a unique mechanism of binding to bacterial RNA polymerase (RNAP). Studies show that this compound binds directly to the RNAP active-center 'i' and 'i+1' nucleotide binding sites, effectively preventing the binding of initiating nucleotides and thereby inhibiting transcription initiation (Zhang et al., 2014). This distinct binding site is different from that of rifamycins, allowing for simultaneous binding of both this compound and a rifamycin to RNAP. This feature also implies a very small resistance spectrum for this compound due to its binding to essential RNAP residues that cannot be substituted without loss of activity.
Molecular Basis and Antimicrobial Activity
This compound's potent and selective inhibition of bacterial RNAP across Gram-positive and Gram-negative bacteria has been documented. Despite its efficacy in inhibiting purified RNAPs, it exhibits a narrow antimicrobial activity spectrum due to challenges in cell penetration, indicating that its effectiveness is contingent on overcoming cellular barriers (Sarubbi et al., 2004). This characteristic underlines the importance of cellular uptake in the antimicrobial potential of this compound.
Chemical Derivatization and Activity Improvement
Efforts to enhance the antimicrobial activity of this compound have involved chemical modifications aimed at improving its cellular uptake. This compound's structure has been modified to alter its physico-chemical properties, with the goal of enhancing its ability to penetrate bacterial membranes. These structure-activity relationship (SAR) studies have identified key molecular components crucial for maintaining its RNA polymerase inhibitory activity (Mariani et al., 2005).
Potential in Antibiotic Resistance Avoidance
This compound's mechanism of action, targeting the active site of bacterial RNAP, offers a promising route to circumvent antibiotic resistance. Its unique binding site and the possibility of conjugation with other antibiotics suggest a lower susceptibility to resistance, addressing one of the major challenges in antibiotic development (Borman, 2015).
Properties
Molecular Formula |
C32H52N8O16 |
|---|---|
Molecular Weight |
804.35 |
Origin of Product |
United States |
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